Cas no 13891-87-7 (pent-4-en-2-one)
pent-4-en-2-one structure
Product Name:pent-4-en-2-one
pent-4-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Penten-2-one
- 1-pentene-4-one
- 5-hexen-2-one
- AC1L3676
- AC1Q5CBM
- Allyl methyl ketone
- allylacetal
- CTK0H8023
- Methyl allyl ketone
- methyl vinyl ketone
- PNJWIWWMYCMZRO-UHFFFAOYSA-
- 1-Penten-4-one
- Vinyl acetone
- Pent-4-en-2-one
- Methyl 2-propenyl ketone
- Allylmethyl ketone
- 4CUM84CQ9J
- UNII-4CUM84CQ9J
- vinylacetone
- CH3C(O)CH2CH=CH2
- EN300-126905
- DTXSID50160840
- 13891-87-7
- AKOS005138063
- InChI=1/C5H8O/c1-3-4-5(2)6/h3H,1,4H2,2H3
- CHEBI:87508
- AMY31929
- Q27159683
- LMFA12000034
- DB-361504
- pent-4-en-2-one
-
- MDL： MFCD00080611
- Inchi： 1S/C5H8O/c1-3-4-5(2)6/h3H,1,4H2,2H3
- InChI Key： PNJWIWWMYCMZRO-UHFFFAOYSA-N
- SMILES： O=C(C)CC=C
Computed Properties
- Exact Mass: 84.058
- Monoisotopic Mass: 84.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 64.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.7
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 0.814
- Boiling Point: 94 ºC
- Flash Point: 11 ºC
- Refractive Index: 1.4210
- PSA: 17.07000
- LogP: 1.15150
pent-4-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P923562-1g |
pent-4-en-2-one |
13891-87-7 | 95% | 1g |
￥5,705.10 | 2022-08-31 | |
| Enamine | EN300-126905-50mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 50mg |
$162.0 | 2023-10-02 | |
| Enamine | EN300-126905-100mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 100mg |
$241.0 | 2023-10-02 | |
| Enamine | EN300-126905-250mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 250mg |
$347.0 | 2023-10-02 | |
| Enamine | EN300-126905-500mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 500mg |
$546.0 | 2023-10-02 | |
| Enamine | EN300-126905-1000mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 1000mg |
$699.0 | 2023-10-02 | |
| Enamine | EN300-126905-2500mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 2500mg |
$1370.0 | 2023-10-02 | |
| Enamine | EN300-126905-5000mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 5000mg |
$2028.0 | 2023-10-02 | |
| Enamine | EN300-126905-10000mg |
pent-4-en-2-one |
13891-87-7 | 95.0% | 10000mg |
$3007.0 | 2023-10-02 | |
| Enamine | EN300-126905-0.05g |
pent-4-en-2-one |
13891-87-7 | 95% | 0.05g |
$162.0 | 2023-02-15 |
pent-4-en-2-one Related Literature
-
1. Gas-phase thermal unimolecular isomerizations of acetylcyclopropane. Part II. Determination of the rate constantsAlan T. Cocks,Kurt W. Egger J. Chem. Soc. Perkin Trans. 2 1973 199
-
Mark D. Ker?nen,Kinga Kot,Christoph Hollmann,Peter Eilbracht Org. Biomol. Chem. 2004 2 3379
-
3. Addition of 1,3-dicarbonyl compounds to terminal alkynes catalyzed by a cationic cobalt(iii) complexMohan Chandra Sau,Manish Bhattacharjee RSC Adv. 2020 10 36014
-
P. Veeraraghavan Ramachandran,J. Subash Chandra,Bodhuri Prabhudas,Debarshi Pratihar,M.Venkat Ram Reddy Org. Biomol. Chem. 2005 3 3812
-
5. Studies on the scope of the aza-di-π-methane rearrangement of β,γ-unsaturated iminesDiego Armesto,Fernando Langa,Juan-Antonio Fernandez Martin,Rafael Perez-Ossorio,William M. Horspool J. Chem. Soc. Perkin Trans. 1 1987 743
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